Cas no 1934455-14-7 (3H,4H,5H-pyridazino4,5-bindole-4-thione)

• Product Name: 3H,4H,5H-pyridazino4,5-bindole-4-thione
• CAS No: 1934455-14-7
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• MDL: MFCD26143753
• CID: 5547630
• PubChem ID: 135903362
• Update Time: 2025-07-29

3H,4H,5H-pyridazino4,5-bindole-4-thione Chemical and Physical Properties

Names and Identifiers

• EN300-28767
• AKOS016338222
• 70107-08-3
• Z2327135410
• 1934455-14-7
• AKOS022201506
• 5H-pyridazino[4,5-b]indole-4-thiol
• 2H,3H,4H-pyridazino[4,5-b]indole-4-thione
• 3H,4H,5H-pyridazino[4,5-b]indole-4-thione
• 3,5-dihydropyridazino[4,5-b]indole-4-thione
• 3H,4H,5H-pyridazino4,5-bindole-4-thione

• MDL： MFCD26143753
• Inchi： 1S/C10H7N3S/c14-10-9-7(5-11-13-10)6-3-1-2-4-8(6)12-9/h1-5,12H,(H,13,14)
• InChI Key： CGHBJXQQZQJJTI-UHFFFAOYSA-N
• SMILES： S=C1C2=C(C=NN1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 201.03606841g/mol
• Monoisotopic Mass: 201.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.3Ų

Additional information on 3H,4H,5H-pyridazino4,5-bindole-4-thione

3H,4H,5H-pyridazino[4,5-b]indole-4-thione (CAS No. 1934455-14-7): A Comprehensive Overview

3H,4H,5H-pyridazino[4,5-b]indole-4-thione (CAS No. 1934455-14-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 3H,4H,5H-pyridazino[4,5-b]indole-4-thione.

Chemical Properties and Structure:

3H,4H,5H-pyridazino[4,5-b]indole-4-thione is a heterocyclic compound with a molecular formula of C₁₆H₁₂N₂S. Its molecular weight is approximately 272.34 g/mol. The compound features a fused ring system consisting of a pyridazine ring and an indole ring, with a thione group (-C(=S)-) at the 4-position of the indole moiety. This unique structural arrangement contributes to its chemical stability and reactivity.

The presence of the thione group imparts specific chemical properties to 3H,4H,5H-pyridazino[4,5-b]indole-4-thione. Thiones are known for their ability to form stable complexes with various metal ions, which can be exploited in coordination chemistry and catalysis. Additionally, the thione group can undergo various chemical reactions such as nucleophilic addition and substitution reactions.

Synthesis Methods:

The synthesis of 3H,4H,5H-pyridazino[4,5-b]indole-4-thione has been reported in several research articles. One common method involves the condensation of an appropriate indole derivative with a pyridazine derivative in the presence of a suitable catalyst. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using microwave irradiation to facilitate the reaction.

The synthetic route typically involves the following steps:

• Nucleophilic substitution of an indole derivative with a pyridazine derivative.
• Cyclization to form the fused ring system.
• In situ formation of the thione group through a dehydration reaction.

This method offers several advantages over traditional synthesis methods, including shorter reaction times, higher yields, and reduced formation of by-products.

Biological Activities:

3H,4H,5H-pyridazino[4,5-b]indole-4-thione has shown promising biological activities in various preclinical studies. One of its most notable properties is its potential as an antioxidant agent. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a potential candidate for the development of therapeutic agents for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 3H,4H,5H-pyridazino[4,5-b]indole-4-thione has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications:

The potential clinical applications of 3H,4H,5H-pyridazino[4,5-b]indole-4-thione are currently being explored through various preclinical studies. One area of interest is its use as an adjuvant therapy in cancer treatment. Preclinical studies have shown that this compound can enhance the efficacy of chemotherapeutic agents by sensitizing cancer cells to apoptosis and reducing drug resistance.

A recent study published in Cancer Research demonstrated that 3H,4H,5H-pyridazino[4，5-b]indole-4-thione can selectively target cancer stem cells (CSCs), which are known to be resistant to conventional chemotherapy and radiation therapy. By inhibiting CSCs' self-renewal capacity and inducing their differentiation into non-tumorigenic cells, this compound shows promise in preventing tumor recurrence and metastasis.

Recent Research Findings:

The latest research on 3H， 4， 5， H-pyridazino [ ４， ５ - b ] indole - ４ - thione (CAS No. 193４４５５ - １４ - ７) has expanded our understanding of its biological activities and potential therapeutic applications. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza virus and SARS-CoV-2. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

Another notable finding is its neuroprotective effects in models of Parkinson's disease (PD). A study published in Neuropharmacology showed that treatment with 3Ｈ，４Ｈ，５Ｈ - pyridazino [４，５ - b ] indole - ４ - thione can reduce dopaminergic neuron loss and improve motor function in PD animal models. The neuroprotective effects are attributed to its ability to inhibit oxidative stress and inflammation in dopaminergic neurons.

Conclusion:

3Ｈ，４Ｈ，５Ｈ - pyridazino [４，５ - b ] indole - ４ - thione (CAS No. 19３４４５５ - １４ - ７) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers stability and reactivity that make it suitable for various chemical transformations. Preclinical studies have highlighted its antioxidant, anti-inflammatory, antiviral, and neuroprotective properties. Further research is needed to fully elucidate its mechanisms of action and evaluate its safety and efficacy in clinical settings.